Cas no 885675-75-2 (2-(4-((2-Chloro-4-morpholinothieno3,2-dpyrimidin-6-yl)methyl)piperazin-1-yl)ethanol)

2-(4-((2-Chloro-4-morpholinothieno3,2-dpyrimidin-6-yl)methyl)piperazin-1-yl)ethanol structure
885675-75-2 structure
Product Name:2-(4-((2-Chloro-4-morpholinothieno3,2-dpyrimidin-6-yl)methyl)piperazin-1-yl)ethanol
CAS No:885675-75-2
MF:C17H24ClN5O2S
MW:397.92276096344
MDL:MFCD22690813
CID:1068430
PubChem ID:57493965
Update Time:2025-04-20

2-(4-((2-Chloro-4-morpholinothieno3,2-dpyrimidin-6-yl)methyl)piperazin-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-((2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)piperazin-1-yl)ethanol
    • 4-[[2-chloro-4-(4-morpholinyl)thieno[3,2-d]pyrimidin-6-yl]methyl]-1-Piperazineethanol
    • 885675-75-2
    • AMY5600
    • LYYUYIXQSBTHMM-UHFFFAOYSA-N
    • CS-0358627
    • AKOS024464678
    • 2-[4-(2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-ylmethyl) -piperazin-1-yl]-ethanol
    • SCHEMBL388559
    • 2-(4-((2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)piperazin-1-yl)ethan-1-ol
    • FT-0769588
    • 2-[4-(2-Chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidin-6-ylmethyl)-piperazin-1-yl]-ethanol
    • A861736
    • CS2631
    • 2-[4-[(2-chloro-4-morpholin-4-ylthieno[3,2-d]pyrimidin-6-yl)methyl]piperazin-1-yl]ethanol
    • DA-21694
    • 2-[4-[(2-chloro-4-morpholino-thieno[3,2-d]pyrimidin-6-yl)methyl]piperazin-1-yl]ethanol
    • 2-(4-((2-Chloro-4-morpholinothieno3,2-dpyrimidin-6-yl)methyl)piperazin-1-yl)ethanol
    • MDL: MFCD22690813
    • Inchi: 1S/C17H24ClN5O2S/c18-17-19-14-11-13(12-22-3-1-21(2-4-22)5-8-24)26-15(14)16(20-17)23-6-9-25-10-7-23/h11,24H,1-10,12H2
    • InChI Key: LYYUYIXQSBTHMM-UHFFFAOYSA-N
    • SMILES: ClC1N=C2C=C(CN3CCN(CCO)CC3)SC2=C(N=1)N1CCOCC1

Computed Properties

  • Exact Mass: 397.1339239g/mol
  • Monoisotopic Mass: 397.1339239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 93.2Ų

2-(4-((2-Chloro-4-morpholinothieno3,2-dpyrimidin-6-yl)methyl)piperazin-1-yl)ethanol Pricemore >>

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